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Compound of Interest

Compound Name: 3-(Morpholinosulfonyl)aniline

Cat. No.: B185278 Get Quote

3-(Morpholinosulfonyl)aniline: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Morpholinosulfonyl)aniline is a chemical compound that integrates three key structural

motifs: an aniline ring, a sulfonamide group, and a morpholine ring. This unique combination of

functional groups makes it a compound of interest within medicinal chemistry and drug

discovery. The aniline moiety is a common starting point for the synthesis of a wide range of

pharmaceuticals. The sulfonamide group is a well-established pharmacophore known for its

diverse biological activities, including antimicrobial and anticancer properties. The morpholine

ring is often incorporated into drug candidates to improve physicochemical properties such as

solubility and metabolic stability.

This technical guide provides a summary of the available chemical and physical properties of 3-
(Morpholinosulfonyl)aniline. However, it is important to note that detailed experimental

protocols for its synthesis, comprehensive biological activity data, and its specific roles in

signaling pathways are not extensively documented in publicly available scientific literature.
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The chemical structure of 3-(Morpholinosulfonyl)aniline consists of a central benzene ring

substituted with an amino group at position 1 and a morpholinosulfonyl group at position 3.

Chemical Structure:

A summary of the known chemical and physical properties of 3-(Morpholinosulfonyl)aniline is

presented in the tables below.

Table 1: General Chemical Information
Identifier Value

IUPAC Name 3-(morpholin-4-ylsulfonyl)aniline

Synonyms
3-(Morpholine-4-sulfonyl)-phenylamine, 3-

(morpholinosulphonyl)aniline

CAS Number 22184-97-0[1]

Molecular Formula C₁₀H₁₄N₂O₃S[1]

Molecular Weight 242.29 g/mol [1][2]

Canonical SMILES C1COCCN1S(=O)(=O)C2=CC=CC(=C2)N

InChI Key FKFOJDYRQYJURJ-UHFFFAOYSA-N[1]

Table 2: Physical Properties
Property Value

Physical State Solid[1]

Melting Point 132 °C[2]

Boiling Point 456.6 °C at 760 mmHg[2]

Density 1.4 g/cm³[2]

Synthesis and Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of 3-
(Morpholinosulfonyl)aniline is not readily available in peer-reviewed scientific journals or
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patent literature. However, the synthesis would logically proceed through the sulfonylation of

aniline or a protected aniline derivative with morpholine-4-sulfonyl chloride, or alternatively,

through the reaction of 3-aminobenzenesulfonyl chloride with morpholine. A generalized

synthetic workflow is proposed below.

Proposed Synthetic Workflow

Reactants

Reaction Steps Product

Aniline or
3-Nitroaniline

Sulfonylation

Morpholine

Amination / ReductionChlorosulfonic Acid or
3-Nitrobenzenesulfonyl chloride

3-(Morpholinosulfonyl)aniline

Click to download full resolution via product page

Caption: Proposed general synthetic workflow for 3-(Morpholinosulfonyl)aniline.

Biological Activity and Signaling Pathways
While the broader classes of sulfonamides and aniline derivatives are known to possess a wide

range of biological activities, including antibacterial, antifungal, and anticancer properties,

specific data for 3-(Morpholinosulfonyl)aniline is not available in the public domain. There is

no published information detailing its mechanism of action, its potential molecular targets, or

any signaling pathways in which it may be involved.

The aniline moiety in drug candidates can sometimes be associated with metabolic instability or

toxicity concerns.[3][4] Therefore, any future development involving this compound would

necessitate thorough investigation into its metabolic fate and toxicological profile.
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Conclusion
3-(Morpholinosulfonyl)aniline is a chemical entity with a structure that suggests potential for

biological activity, drawing from the well-established pharmacophoric features of its constituent

parts. However, a comprehensive review of the available scientific literature reveals a

significant lack of detailed experimental data. Key information regarding its synthesis,

purification, characterization, and biological evaluation is not publicly documented. As such,

this compound represents an under-investigated area of chemical space. Further research

would be required to elucidate its properties and potential applications in drug discovery and

development. Professionals interested in this compound would need to undertake foundational

research to establish its synthetic route and characterize its biological and pharmacological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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